Cas no 1030832-46-2 (2-[2-(bromomethyl)-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[2-(bromomethyl)-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1030832-46-2
• MF: C₁₄H₁₇BBrF₃O₂
• MW: 364.994
• MDL: MFCD08689546
• CID: 3047611
• PubChem ID: 59594184
• Update Time: 2025-05-20

2-[2-(bromomethyl)-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-trifluoromethylphenylboronic acid, pinacol ester
• 2-broMoMethyl-4-trifluoroMethylbenzene boronic ester
• 2-(2-(Bromomethyl)-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[2-(bromomethyl)-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD08689546
• Z2049757218
• DB-103761
• 2-Bromomethyl-4-trifluoromethylphenylboronic acid pinacol ester
• AKOS025146547
• 1030832-46-2
• SCHEMBL837379
• JZOSNWGJPQXMMC-UHFFFAOYSA-N
• SY253396
• 1,3,2-DIOXABOROLANE, 2-[2-(BROMOMETHYL)-4-(TRIFLUOROMETHYL)PHENYL]-4,4,5,5-TETRAMETHYL-
• EN300-1268581
• P18977
• BS-29951
• 2-(bromomethyl)-4-(trifluoromethyl)phenylboronic acid pinacol ester
• PB48129
• 2-Bromomethyl-4-trifluoromethylphenylboronicAcidPinacolEster

• MDL： MFCD08689546
• Inchi： InChI=1S/C14H17BBrF3O2/c1-12(2)13(3,4)21-15(20-12)11-6-5-10(14(17,18)19)7-9(11)8-16/h5-7H,8H2,1-4H3
• InChI Key： JZOSNWGJPQXMMC-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)C(F)(F)F)CBr

Computed Properties

• Exact Mass: 364.04571g/mol
• Monoisotopic Mass: 364.04571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 365g/mol
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-[2-(bromomethyl)-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Compound CAS No 1030832-46-2: 2-[2-(Bromomethyl)-4-(Trifluoromethyl)Phenyl]-4,4,5,5-Tetramethyl-1,3,2-Dioxaborolane

The compound with CAS No 1030832-46-2 is a highly specialized organic boron compound known as 2-[2-(bromomethyl)-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. This molecule is a derivative of dioxaborolane and contains a bromomethyl group and a trifluoromethyl group attached to a phenyl ring. The presence of these substituents makes this compound particularly interesting for various applications in organic synthesis and materials science.

The structure of cas no 1030832-46-2 is characterized by its dioxaborolane core, which is a five-membered ring containing two oxygen atoms and one boron atom. The phenyl ring attached to the boron atom is substituted with a bromomethyl group at the 2-position and a trifluoromethyl group at the 4-position. These substituents not only influence the electronic properties of the molecule but also play a crucial role in its reactivity and stability.

Recent studies have highlighted the potential of cas no 1030832-46-2 as a versatile building block in organic synthesis. Its bromomethyl group makes it an excellent candidate for nucleophilic substitution reactions, while the trifluoromethyl group provides additional functionality for further modifications. This compound has been used in the synthesis of various heterocyclic structures and has shown promise in the development of new pharmaceutical agents.

In terms of applications, cas no 1030832-46-2 has been extensively studied for its role in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling reaction. This reaction is widely used in the synthesis of biaryls and other complex aromatic systems that are critical in drug discovery and materials science. The trifluoromethyl group on the phenyl ring enhances the stability of intermediates formed during these reactions, making this compound highly valuable in such processes.

The synthesis of cas no 1030832-46-2 involves a multi-step process that includes bromination and fluorination steps to introduce the necessary substituents onto the phenyl ring. The use of advanced catalytic systems has enabled researchers to achieve high yields and excellent purity levels during its preparation.

In conclusion, cas no 1030832-46-2, or compound cas no 1030832-46-2, represents an important class of organic boron compounds with diverse applications in chemical research and industry. Its unique structure and functional groups make it an invaluable tool for synthesizing complex molecules with potential applications in drug development and advanced materials.